Cas no 2228646-14-6 (3-(5-fluoropyridin-3-yl)but-3-en-1-amine)

• Product Name: 3-(5-fluoropyridin-3-yl)but-3-en-1-amine
• CAS No: 2228646-14-6
• MF: C₉H₁₁FN₂
• MW: 166.195445299149
• CID: 6390025
• PubChem ID: 165783924
• Update Time: 2025-07-24

3-(5-fluoropyridin-3-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoropyridin-3-yl)but-3-en-1-amine
• 2228646-14-6
• EN300-1804694

• Inchi： 1S/C9H11FN2/c1-7(2-3-11)8-4-9(10)6-12-5-8/h4-6H,1-3,11H2
• InChI Key： OFVKPYQGCFKMMV-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(=C)CCN

Computed Properties

• Exact Mass: 166.09062652g/mol
• Monoisotopic Mass: 166.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(5-fluoropyridin-3-yl)but-3-en-1-amine

3-(5-Fluoropyridin-3-yl)but-3-en-1-amine (CAS No. 2228646-14-6): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 3-(5-fluoropyridin-3-yl)but-3-en-1-amine (CAS No. 2228646-14-6) has emerged as a compound of significant interest. This molecule, characterized by its fluoropyridine core and butenamine side chain, is widely studied for its potential applications in drug discovery and material science. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules, particularly in the development of small-molecule therapeutics and bioactive compounds.

The fluoropyridine moiety is a key functional group in medicinal chemistry, often employed to enhance the metabolic stability and bioavailability of drug candidates. Researchers are increasingly focusing on fluorinated heterocycles due to their ability to modulate electronic properties and improve binding affinity to biological targets. The 3-(5-fluoropyridin-3-yl)but-3-en-1-amine structure, with its allylamine functionality, offers additional versatility for further chemical modifications, making it a hotspot for innovation in structure-activity relationship (SAR) studies.

Recent trends in the pharmaceutical industry highlight a growing demand for fluorinated building blocks, driven by the need for more efficient and targeted therapies. Searches for terms like "fluoropyridine derivatives in drug design" and "allylamine applications in medicinal chemistry" have surged, reflecting the scientific community's interest in these areas. The compound’s CAS No. 2228646-14-6 is frequently queried in databases such as PubChem and Reaxys, underscoring its relevance in contemporary research.

From a synthetic perspective, 3-(5-fluoropyridin-3-yl)but-3-en-1-amine can be prepared via multi-step organic transformations, including cross-coupling reactions and amine protection-deprotection strategies. Its fluorine atom introduces steric and electronic effects that can influence reaction outcomes, a topic often explored in mechanistic studies. This compound’s utility extends beyond pharmaceuticals; it is also investigated in agrochemicals and functional materials, where its fluorine-substituted aromatic ring imparts desirable properties like thermal stability and resistance to degradation.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 3-(5-fluoropyridin-3-yl)but-3-en-1-amine, minimizing waste and hazardous byproducts. Queries such as "eco-friendly synthesis of fluoropyridines" and "catalytic approaches to allylamine derivatives" are gaining traction, aligning with global efforts to reduce the environmental footprint of chemical manufacturing. The compound’s CAS No. 2228646-14-6 is often cited in patents and publications advocating for greener synthetic routes.

Another area of interest is the computational modeling of 3-(5-fluoropyridin-3-yl)but-3-en-1-amine, where in silico tools predict its physicochemical properties and interactions with biological targets. Keywords like "molecular docking of fluoropyridine compounds" and "DFT calculations for amine derivatives" are frequently searched, highlighting the integration of artificial intelligence and machine learning in modern chemistry. These advancements accelerate the identification of promising candidates for further experimental validation.

In summary, 3-(5-fluoropyridin-3-yl)but-3-en-1-amine (CAS No. 2228646-14-6) represents a versatile and strategically important compound in synthetic and medicinal chemistry. Its fluoropyridine and allylamine functionalities open doors to diverse applications, from drug development to sustainable material design. As research continues to evolve, this molecule will likely remain at the forefront of innovation, addressing both scientific challenges and societal needs.